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Compound of Interest

Compound Name: Fmoc-N-Me-D-Met-OH

CAS No.: 1932384-22-9

Cat. No.: B1441348

Get Quote

Executive Summary
The incorporation of Fmoc-N-Me-D-Met-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-alpha-

methyl-D-methionine) is a strategic intervention in peptide drug design. The N-methylation of

the peptide backbone eliminates a hydrogen bond donor, disrupting aggregation-prone

-sheets and significantly enhancing metabolic stability against proteases. Simultaneously, the
D-configuration induces specific turn structures (often

-turn type II') critical for receptor selectivity.

However, the steric bulk of the N-methyl group introduces kinetic barriers during Solid Phase

Peptide Synthesis (SPPS). While solubility is generally superior to non-methylated analogs due

to reduced intermolecular hydrogen bonding, the reactivity is compromised. This guide

provides the physicochemical data, solubility thresholds, and validated protocols required to

successfully incorporate this residue.

Physicochemical Profile: The Vital Statistics
Before handling, verify the reagent identity against these parameters to ensure lot integrity.
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Parameter Specification

Systematic Name

N-

-Fmoc-N-

-methyl-D-methionine

CAS Number 1932384-22-9 (Specific to D-isomer)

Molecular Formula

Molecular Weight 385.48 g/mol

Physical State White to off-white lyophilized powder

Storage +2°C to +8°C (Desiccated); Stable for >2 years

Hygroscopicity Moderate (Equilibrate to RT before opening)

Note on Stereochemistry: While CAS 1932384-22-9 is specific to the D-isomer, the solubility

profile is physically identical to the L-isomer (Fmoc-N-Me-Met-OH, CAS 84000-12-4) in achiral

solvents (DMF, NMP, DCM).

Solubility Landscape
Solvent Compatibility Matrix
The following data represents saturation limits and recommended working concentrations for

SPPS.
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Solvent Solubility Rating
Saturation Limit
(Approx.)

SPPS
Recommendation

DMF (N,N-

Dimethylformamide)
Excellent

> 0.8 M (> 300

mg/mL)

Primary Choice.

Standard working

conc: 0.2 M.

NMP (N-Methyl-2-

pyrrolidone)
Excellent > 0.8 M

Preferred for difficult

sequences or

microwave synthesis.

DCM

(Dichloromethane)
Good ~ 0.4 M

Use for resin swelling;

avoid as sole coupling

solvent due to salt

precipitation risks.

DMSO (Dimethyl

sulfoxide)
High > 1.0 M

Use only if necessary

(oxidative risk to Met

sulfur).

Water Insoluble < 0.1 mg/mL
Causes immediate

precipitation.

Diethyl Ether / Hexane Insoluble N/A

Used for

precipitation/purificatio

n.

The N-Methylation Advantage
Contrary to intuition, Fmoc-N-Me-D-Met-OH is often more soluble in organic solvents than its

non-methylated parent (Fmoc-D-Met-OH).

Mechanism: The N-methyl group replaces the amide proton (

), removing a hydrogen bond donor. This prevents the formation of intermolecular hydrogen
bond networks (aggregates) in the solid state and concentrated solution.

Operational Benefit: You can prepare stock solutions at higher concentrations (up to 0.5 M)

without fear of "gelation" often seen with hydrophobic Fmoc-amino acids.
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Operational Protocols
Dissolution Workflow (Standard 0.2 M Solution)
Objective: Prepare 10 mL of 0.2 M Fmoc-N-Me-D-Met-OH in DMF for automated synthesizers.

Calculate: Required mass =

.

Weigh: Weigh 771 mg of powder into a dry scintillation vial.

Add Solvent: Add 8.0 mL of high-purity DMF (peptide grade, amine-free).

Vortex: Vortex vigorously for 30 seconds. The powder should dissolve rapidly.

Adjust: Make up to the 10 mL mark with DMF.

Filter: (Optional but recommended) Syringe filter through a 0.45

m PTFE filter to remove any particulate cardboard fibers from packaging.

Troubleshooting Precipitation
If the solution appears cloudy or precipitates upon standing:

Check Water Content: DMF is hygroscopic. Water content >0.1% can cause precipitation.

Use fresh, anhydrous DMF.

Sonication: Sonicate at 35°C for 5 minutes.

Co-solvent: If using DCM, switch to 100% DMF or NMP.

Critical Application: Coupling N-Methylated
Residues
Solubility is rarely the bottleneck with Fmoc-N-Me-D-Met-OH; steric hindrance is. The N-methyl

group blocks the nucleophilic attack on the activated carboxyl component.
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Recommended Coupling Conditions
Reagents: Use HATU or COMU (uronium/aminium salts) rather than DIC/HOBt.

Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

Stoichiometry: 4 equiv Amino Acid : 3.8 equiv HATU : 8 equiv DIEA.

Reaction Time: Extended coupling (2 x 1 hour) or Microwave assistance (75°C for 10 min).

Diagram 1: Solubility & Solvent Selection Logic
This decision tree guides the chemist through solvent selection based on the specific process

stage.

Start: Fmoc-N-Me-D-Met-OH

Select Process Step

SPPS Coupling

Synthesis

Precipitation/Workup

Isolation

HPLC/LCMS Analysis

QC

Use DMF (Standard)
Conc: 0.1 - 0.5 M

Standard

Use NMP
(If Aggregation Prone)

Difficult Sequence

Use Diethyl Ether
(Induces Precipitation)

Anti-solvent

Use ACN/Water + 0.1% TFA
(Gradient Elution)

Mobile Phase

Click to download full resolution via product page

Figure 1: Solvent selection logic for Fmoc-N-Me-D-Met-OH across different experimental

phases.
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Diagram 2: SPPS Coupling Workflow (N-Methyl
Optimization)
Standard protocols often fail with N-methyl amino acids. This workflow ensures high-yield

incorporation.

Resin-AA-NH2
(Swollen in DMF)

Activation:
Fmoc-N-Me-D-Met-OH (4 eq)

+ HATU (3.8 eq)
+ DIEA (8 eq)

Add Reagents
Coupling Reaction
2 x 60 min @ RT

OR
10 min @ 75°C (Microwave)

Kaiser/Chloranil Test

Proceed to
Fmoc Deprotection

Negative (No Color)

Recouple with
PyBroP or HATU

Positive (Blue/Violet)

Repeat

Click to download full resolution via product page

Figure 2: Optimized coupling workflow for sterically hindered N-methyl amino acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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